Cas no 1625-85-0 (3H-1,5-Benzodiazepine, 2,4-diphenyl-)

• Product name: 3H-1,5-Benzodiazepine, 2,4-diphenyl-
• CAS No: 1625-85-0
• MF: C₂₁H₁₆N₂
• MW: 296.365144729614
• CID: 1342539

3H-1,5-Benzodiazepine, 2,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,5-Benzodiazepine, 2,4-diphenyl-

• Inchi： 1S/C21H16N2/c1-3-9-16(10-4-1)20-15-21(17-11-5-2-6-12-17)23-19-14-8-7-13-18(19)22-20/h1-14H,15H2
• InChI Key： GIORJBTWCGPEFN-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2N=C(C2=CC=CC=C2)CC=1C1=CC=CC=C1

Computed Properties

• Exact Mass: 296.13148

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Melting Point: 139 °C
• Boiling Point: 442.8±45.0 °C(Predicted)
• PSA: 24.72
• pka: 3.26±0.40(Predicted)